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Introduction
Posizolid, also known as AZD2563 and AZD5847, is a synthetic antibiotic belonging to the

oxazolidinone class.[1][2] Like other oxazolidinones, it exerts its antibacterial effect by inhibiting

the initiation of protein synthesis in bacteria.[3][4] This unique mechanism of action, which

involves binding to the 23S ribosomal RNA (rRNA) of the 50S subunit and preventing the

formation of the functional 70S initiation complex, allows it to be effective against bacteria that

have developed resistance to other classes of antibiotics.[1] This technical guide provides an

in-depth overview of the antibacterial spectrum of Posizolid, presenting quantitative data,

detailed experimental protocols, and visual representations of its mechanism of action and

experimental workflows.

Mechanism of Action
Posizolid selectively targets bacterial protein synthesis. It binds to the P-site on the 50S

ribosomal subunit, specifically interacting with the 23S rRNA. This binding event physically

obstructs the formation of the 70S initiation complex, a critical step in the initiation of
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translation. By preventing the assembly of the ribosome, Posizolid effectively halts the

production of essential bacterial proteins, leading to the inhibition of bacterial growth.
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Figure 1. Mechanism of action of Posizolid.

In Vitro Antibacterial Spectrum
Posizolid demonstrates potent activity primarily against a wide range of Gram-positive

bacteria, including multidrug-resistant strains. Its spectrum of activity also extends to some

anaerobic bacteria.

Aerobic Gram-Positive Bacteria
The following tables summarize the in vitro activity of Posizolid (AZD2563) against key aerobic

Gram-positive pathogens. The data is presented as Minimum Inhibitory Concentration (MIC)

values, which represent the lowest concentration of the antibiotic that prevents visible growth of

a microorganism.
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Table 1: Activity of Posizolid against Staphylococcus species

Organism No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)
MIC Range
(µg/mL)

Staphylococcus

aureus (all)
384 1 2 0.25 - 4

Methicillin-

susceptible S.

aureus (MSSA)

208 1 1 0.5 - 2

Methicillin-

resistant S.

aureus (MRSA)

176 1 2 0.5 - 4

Coagulase-

negative

staphylococci

(CoNS)

219 0.5 1 0.12 - 4

Oxacillin-

resistant CoNS
162 0.5 1 0.12 - 4

Table 2: Activity of Posizolid against Streptococcus species
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Organism No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)
MIC Range
(µg/mL)

Streptococcus

pneumoniae (all)
517 1 2 0.125 - 2

Penicillin-

susceptible S.

pneumoniae

267 0.5 1 0.125 - 1

Penicillin-

resistant S.

pneumoniae

250 1 2 0.25 - 2

Beta-hemolytic

streptococci
150 0.5 1 ≤0.06 - 2

Viridans group

streptococci
150 0.5 1 ≤0.06 - 2

Table 3: Activity of Posizolid against Enterococcus species

Organism No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)
MIC Range
(µg/mL)

Enterococcus

faecalis
155 1 2 0.25 - 4

Enterococcus

faecium
150 1 2 0.25 - 4

Vancomycin-

susceptible

Enterococci

205 1 2 0.25 - 4

Vancomycin-

resistant

Enterococci

(VRE)

100 1 2 0.5 - 4
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Table 4: Activity of Posizolid against other Gram-positive species

Organism No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)

Corynebacterium spp. 48 0.25 1

Listeria spp. 27 2 2

Micrococcus spp. 11 1 1

Bacillus spp. 23 0.5 1

Anaerobic Bacteria
Posizolid exhibits activity against Gram-positive anaerobic bacteria, while its activity against

Gram-negative anaerobes is limited.

Table 5: Activity of Posizolid against Anaerobic Bacteria

Organism Group No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)

Gram-positive

anaerobes
201 1.0 4.0

Gram-negative

anaerobes
99 >16.0 >16.0

Experimental Protocols
The determination of the in vitro activity of Posizolid, as summarized in the tables above, has

been predominantly conducted using standardized methodologies outlined by the Clinical and

Laboratory Standards Institute (CLSI), formerly the National Committee for Clinical Laboratory

Standards (NCCLS). The primary methods employed are broth microdilution and agar dilution.

Broth Microdilution Method
This method is used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent in a liquid growth medium.
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Preparation

Inoculation & Incubation

Result Interpretation
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Figure 2. Broth microdilution workflow.

Detailed Steps:

Preparation of Antimicrobial Agent: A stock solution of Posizolid is prepared and then

serially diluted in cation-adjusted Mueller-Hinton broth within a 96-well microtiter plate to

achieve a range of concentrations.
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Inoculum Preparation: A standardized inoculum of the test bacterium is prepared by

suspending colonies from an overnight culture in a suitable broth to a turbidity equivalent to a

0.5 McFarland standard. This suspension is then further diluted to achieve a final

concentration of approximately 5 x 105 colony-forming units (CFU)/mL in each well.

Inoculation: Each well of the microtiter plate containing the serially diluted Posizolid is

inoculated with the standardized bacterial suspension. A growth control well (containing broth

and bacteria but no antibiotic) and a sterility control well (containing broth only) are also

included.

Incubation: The inoculated plates are incubated at 35-37°C for 16-20 hours in ambient air.

Interpretation: Following incubation, the plates are examined for visible bacterial growth

(turbidity). The MIC is recorded as the lowest concentration of Posizolid that completely

inhibits visible growth of the organism.

Agar Dilution Method
This method involves incorporating the antimicrobial agent directly into the agar medium.
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Preparation

Inoculation & Incubation

Result Interpretation
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Figure 3. Agar dilution workflow.

Detailed Steps:

Preparation of Antimicrobial Plates: A series of Mueller-Hinton agar plates are prepared,

each containing a specific concentration of Posizolid. This is achieved by adding the
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appropriate volume of the antibiotic stock solution to the molten agar before it solidifies. A

control plate with no antibiotic is also prepared.

Inoculum Preparation: A standardized bacterial inoculum is prepared as described for the

broth microdilution method.

Inoculation: The surface of each agar plate is spot-inoculated with a standardized amount of

the bacterial suspension using a multipoint inoculator.

Incubation: The inoculated plates are incubated at 35-37°C for 16-20 hours.

Interpretation: After incubation, the plates are examined for bacterial growth at the

inoculation spots. The MIC is defined as the lowest concentration of Posizolid that inhibits

the visible growth of the test organism.

Conclusion
Posizolid exhibits a potent and targeted antibacterial spectrum against a wide array of

clinically relevant Gram-positive bacteria, including strains resistant to other antibiotic classes.

Its activity against anaerobic Gram-positive organisms further broadens its potential therapeutic

applications. The consistent in vitro data, generated through standardized and well-defined

experimental protocols, underscores the potential of Posizolid as a valuable agent in the fight

against challenging bacterial infections. Further clinical investigation is warranted to fully

elucidate its in vivo efficacy and safety profile.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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